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Introduction

This document provides a detailed protocol for a highly sensitive and specific fluorescence-

based assay for the determination of Catechol-O-methyltransferase (COMT) activity. The assay

is based on the enzymatic conversion of a specific probe, 3-Benzothiazole-daphnetin (3-BTD),

into its highly fluorescent methylated product, 3-BTMD. This application note is intended for

researchers in academia and industry involved in drug discovery, enzyme kinetics, and

biological research where the measurement of COMT activity is of interest.

Principle of the Assay

Catechol-O-methyltransferase (COMT) is an enzyme that plays a crucial role in the metabolism

of catecholamines and other catechol-containing compounds. The assay utilizes 3-BTD, a non-

fluorescent substrate for COMT. In the presence of the co-factor S-adenosyl-L-methionine

(SAM), COMT catalyzes the transfer of a methyl group from SAM to one of the hydroxyl groups

of 3-BTD, resulting in the formation of the highly fluorescent product, 3-BTMD. The intensity of

the fluorescence produced is directly proportional to the COMT activity in the sample.
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Start

Prepare Reagents
(Assay Buffer, Stocks)

Prepare Reaction Master Mix
(3-BTD, SAM, MgCl₂)

Dispense 90 µL Master Mix
into 96-well plate

Add 10 µL of COMT Enzyme
or Sample

Incubate at 37°C
(30-60 min)

Measure Fluorescence
(Ex: 390 nm, Em: 510 nm)

Data Analysis

End
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To cite this document: BenchChem. [Application Notes and Protocols for 3-BTMD Based
Fluorescence Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555902#protocol-for-3-btmd-based-fluorescence-
assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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